Cas no 3273-44-7 (5-Methyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 5-Methyl-1H-pyrazole-3-carbaldehyde
• CAS No: 3273-44-7
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00159629
• CID: 295315
• PubChem ID: 4560244
• Update Time: 2025-07-31

5-Methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazole-3-carbaldehyde
• 1H-Pyrazole-3-carboxaldehyde,5-methyl-
• 3-Methyl-1H-pyrazole-5-carbaldehyde
• 5-METHYL-2H-PYRAZOLE-3-CARBALDEHYDE
• 3-formyl-5-methylpyrazole
• 3-methylpyrazole-5-carbaldehyde
• 5-methyl-1(2)H-pyrazole-3-carbaldehyde
• 5-methyl-1H-pyrazole-3-carbaldehyde(SALTDATA: FREE)
• 5-methyl-1H-pyrazole-3-carboxaldehyde
• 5-methyl-3-formylpyrazole
• 5-methyl-3-pyrazolecarboxaldehyde
• 5-methylpyrazol-3-ylcarboxaldehyde
• 5-methylpyrazole-3-carbaldehyde
• AC1NCK9V
• Ambcb4002200
• PubChem24109
• SBB020823
• Z275128658
• 5-Methyl-2H-pyrazole-3-carboxaldehyde
• 5-Methyl-1H-pyrazole-3-carbaldehyde, AldrichCPR
• J-512824
• DS-18665
• MFCD00159629
• EN300-66934
• CZAZDIRRZHGKBI-UHFFFAOYSA-N
• AKOS005170894
• FT-0677473
• AC-27331
• 5-methyl-2 h-pyrazole-3-carbaldehyde
• AB49641
• A1-01877
• DTXSID40404265
• (1h-3-methyl-pyrazole-5-carbaldehyde)
• 1H-Pyrazole-3-carboxaldehyde, 5-methyl-
• 2719001-09-7
• SY048010
• BB 0254585
• A22294
• 3273-44-7
• SCHEMBL1041484
• AKOS000111470
• BB 0250633
• AM803701
• CS-W005538
• 3-Methyl-1H-pyrazole-5-carbaldehyde, AldrichCPR
• 3-methyl-1H-pyrazole-5-aldehyde
• MFCD09055186
• STK301815
• DB-023669
• ALBB-000096

• MDL： MFCD00159629
• Inchi： 1S/C5H6N2O/c1-4-2-5(3-8)7-6-4/h2-3H,1H3,(H,6,7)
• InChI Key： CZAZDIRRZHGKBI-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)NN=1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 110.11
• XLogP3: 0.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 136.1°C
• Refractive Index: 1.598
• PSA: 45.75
• LogP: 0.53060

5-Methyl-1H-pyrazole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C